Cas no 1049738-97-7 (2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride)

• Product Name: 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride
• CAS No: 1049738-97-7
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 3055835
• PubChem ID: 16495305
• Update Time: 2025-06-08

2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-Trimethyl-1h-indol-3-yl)ethanamine, HCl
• 1049738-97-7
• AKOS001475917
• 2-(2,4,6-trimethyl-1H-indol-3-yl)ethanamine;hydrochloride
• 2-(2,4,6-TRIMETHYL-1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE
• ZRB73897
• 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride

• Inchi： 1S/C13H18N2.ClH/c1-8-6-9(2)13-11(4-5-14)10(3)15-12(13)7-8;/h6-7,15H,4-5,14H2,1-3H3;1H
• InChI Key： QPGWNKOONPPZFP-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=C(CCN)C2C(C)=CC(C)=CC1=2

Computed Properties

• Exact Mass: 238.1236763Da
• Monoisotopic Mass: 238.1236763Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride

Research Briefing on 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS: 1049738-97-7)

2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS: 1049738-97-7) is a synthetic indole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its biological activity, mechanism of action, and therapeutic potential. The following briefing provides an overview of the latest research developments related to this compound, focusing on its chemical properties, pharmacological effects, and emerging applications.

Recent studies have highlighted the role of 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors are critical targets for treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo experiments have demonstrated that this compound exhibits high affinity and selectivity for these receptors, suggesting its potential as a lead compound for developing novel therapeutics. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated to assess its suitability for further drug development.

Another area of interest is the compound's potential application in oncology. Preliminary studies indicate that 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride may exhibit antiproliferative effects against certain cancer cell lines, possibly through the modulation of intracellular signaling pathways. Researchers are particularly intrigued by its ability to induce apoptosis in cancer cells while sparing normal cells, a property that could make it a valuable candidate for targeted cancer therapy. However, further mechanistic studies and preclinical trials are required to validate these findings and explore its full therapeutic potential.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride to improve yield and purity. Novel synthetic routes have been proposed, leveraging catalytic methods and green chemistry principles to reduce environmental impact and enhance scalability. These developments are critical for ensuring a reliable supply of the compound for both research and potential clinical applications.

In conclusion, 2-(2,4,6-Trimethyl-1H-indol-3-yl)ethanamine Hydrochloride represents a promising molecule with diverse applications in chemical biology and medicine. Its unique pharmacological profile and synthetic accessibility make it a valuable tool for researchers exploring new therapeutic avenues. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline. As the field progresses, this compound may well emerge as a cornerstone in the treatment of neuropsychiatric and oncological disorders.